Cyclopropyl(2,4-dichlorophenyl)methanol

• Molecular Formula: C10H10Cl2O
• Molecular Weight: 217.09 g/mol
• IUPAC Name: cyclopropyl-(2,4-dichlorophenyl)methanol
• InChI: InChI=1S/C10H10Cl2O/c11-7-3-4-8(9(12)5-7)10(13)6-1-2-6/h3-6,10,13H,1-2H2
• InChI Key: ZZHSYLTZAGIGGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=C(C=C(C=C2)Cl)Cl)O

Description

Cyclopropyl(2,4-dichlorophenyl)methanol is a useful research compound. Its molecular formula is C10H10Cl2O and its molecular weight is 217.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17 ml (8.57 mmol) of 0.5N cyclopropylmagnesium bromide solution in THF were added to 1.00 g (5.71 mmol) of 2,4-dichlorobenzaldehyde in 20 ml of diethyl ether at 0° C., and the mixture was warmed to RT and stirred at RT overnight. The reaction mixture was added to water and ethyl acetate, the phases were separated, the aqueous phase was extracted twice with ethyl acetate, and the combined organic phases were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated. The crude product was purified by preparative HPLC (RP18 column; mobile phase: acetonitrile/water) to result in 925 mg (74% of theory) of the title compound.